Cas no 1019554-00-7 (1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine)

• Product Name: 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine
• CAS No: 1019554-00-7
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 5175896
• PubChem ID: 43188938
• Update Time: 2026-03-04

1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-α-methyl-4-(2-methyl-1H-imidazol-1-yl)-
• 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H14FN3/c1-8(14)10-3-4-12(11(13)7-10)16-6-5-15-9(16)2/h3-8H,14H2,1-2H3
• InChI Key： OLYHKXCNZFOCTL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)C)C=CC=1N1C=CN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine

Professional Introduction to Compound with CAS No. 1019554-00-7 and Product Name: 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine

The compound with the CAS number 1019554-00-7 and the product name 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro-substituent at the 3-position of the phenyl ring and an imidazole moiety linked to the phenyl ring via an ethylamine group introduces distinct electronic and steric properties that make this compound a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1H-imidazole derivatives in medicinal chemistry. The 2-methyl-1H-imidazol-1-yl group in this compound not only contributes to its molecular complexity but also enhances its binding affinity to biological targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. The fluoro-substituent, on the other hand, is well-known for its ability to modulate metabolic stability, lipophilicity, and binding interactions, making it a valuable tool in drug design.

The synthesis of 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro-group at the 3-position of the phenyl ring is a critical step, often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent coupling of the 2-methyl-1H-imidazol-1-yl group to the phenyl ring via an ethylamine linker necessitates careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have significantly improved the efficiency and scalability of these processes.

In terms of biological activity, preliminary studies on 1-3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine have shown promising results in vitro. The compound exhibits notable interactions with various biological targets, including enzymes and receptors implicated in cancer, inflammation, and neurological disorders. The fluoro-substituent, in particular, has been shown to enhance binding affinity by influencing electronic distributions and steric hindrance around the target site. Additionally, the imidazole moiety serves as a key pharmacophore, facilitating hydrogen bonding interactions with key residues in protein binding pockets.

The potential therapeutic applications of this compound are vast. In oncology, for instance, imidazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in tumor growth and progression. The structural features of 1-3-fluoro-4-(2-methyl-1H-imidazol-1-y]phenylethan]l]amine suggest that it may exhibit potent anti-cancer activity by targeting specific pathways critical for cell proliferation and survival. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1[3-fluoro[4(2-methyl-l[H-imidazol-l-yJ]phenylethan-l]-amine (CAS No. 1019554[00[7)) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The presence of both a [luor0-substituent} and an [imidazole moiety} endows this compound with distinct properties that make it a valuable tool for drug discovery. Ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile will further solidify its potential as a therapeutic agent.